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Compound of Interest

Compound Name: DCO07090 dihydrochloride

Cat. No.: B1669870

Essential Safety and Handling Guide for
DC07090 Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
DC07090 dihydrochloride (CAS 1158264-37-9), a potent, reversible, and competitive non-
peptidyl human enterovirus 71 3C protease inhibitor. Adherence to these procedures is vital for
ensuring laboratory safety and maintaining experimental integrity.

Hazard Identification and Classification

DCO07090 dihydrochloride is classified as a hazardous substance. The following table
summarizes its GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) classifications.

Hazard Class Hazard Statement
Skin Corrosion/Irritation Category 2: Causes skin irritation.
Serious Eye Damage/Irritation Category 2A: Causes serious eye irritation.

Signal Word: Warning
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Hazard Pictogram:

laalt text

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling DC07090 dihydrochloride to

minimize exposure risk.

PPE Category

Specifications

Eye and Face Protection

Wear chemical safety goggles and a face shield.

Hand Protection

Wear chemically resistant gloves (e.g., nitrile
rubber).

Body Protection

Wear a lab coat or other protective clothing.

Respiratory Protection

Use a NIOSH-approved respirator with an
appropriate cartridge if working in a poorly
ventilated area or if there is a risk of

aerosolization.

Handling and Storage

Proper handling and storage are critical to maintain the stability and integrity of DC07090

dihydrochloride and to ensure a safe laboratory environment.

Aspect Procedure
- Avoid contact with skin and eyes. - Avoid
) inhalation of dust. - Use only in a well-ventilated
Handling ) )
area, preferably in a chemical fume hood. -
Wash hands thoroughly after handling.
- Store in a tightly closed container. - Keep in a
Storage cool, dry, and well-ventilated place. - Protect

from light.
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First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get

medical attention.

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

Inhalation o S )
respiration. If breathing is difficult, give oxygen.
Get medical attention.
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

Disposal Plan

All waste materials contaminated with DC07090 dihydrochloride must be handled as

hazardous waste and disposed of in accordance with all applicable federal, state, and local

regulations.

Disposal Workflow
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DCO07090 Dihydrochloride Disposal Workflow

Waste Collection
Contaminated PPE . . .
((Gloves, Coas, etc.)) (Empty Contamers) (Unused/Explred MatenaD

Segregation & Storage

Designated, Labeled,
and Sealed Hazardous
Waste Container

Transported by
pproved carrier

Final Disposal
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Experimental Workflow for Handling DC07090 Dihydrochloride
Weighing:
- Use analytical balance
in a fume hood
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 To cite this document: BenchChem. [Personal protective equipment for handling DC07090
dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669870#personal-protective-equipment-for-
handling-dc07090-dihydrochloride]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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